8-Acetyl-5,7-dihydroxy-4-phenyl-2H-1-benzopyran-2-one

• CAS No.: 57057-52-0
• Molecular Formula: C17H12O5
• Molecular Weight: 296.27 g/mol
• IUPAC Name: 8-acetyl-5,7-dihydroxy-4-phenylchromen-2-one
• InChI: InChI=1S/C17H12O5/c1-9(18)15-12(19)8-13(20)16-11(7-14(21)22-17(15)16)10-5-3-2-4-6-10/h2-8,19-20H,1H3
• InChI Key: OJPMDCZLQXRQEC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C2=C1OC(=O)C=C2C3=CC=CC=C3)O)O

Description

8-Acetyl-5,7-dihydroxy-4-phenyl-2H-1-benzopyran-2-one is a compound belonging to the class of organic compounds known as coumarins. Coumarins are a large family of compounds with a core structure of 1,2-benzopyranone, widely found in natural plants and microbial metabolites. This compound is known for its diverse biological activities and applications in various fields such as chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Acetyl-5,7-dihydroxy-4-phenyl-2H-1-benzopyran-2-one can be achieved through various methods. One common method is the Pechmann condensation, which involves the reaction of phenols with β-ketoesters in the presence of acid catalysts. This method is widely used for the synthesis of coumarin derivatives .

Industrial Production Methods: For industrial production, the Pechmann condensation method is often optimized to increase yield and reduce production costs. The use of different Lewis acids as catalysts can significantly influence the reaction conditions and outcomes. Industrial production methods may also involve advanced techniques such as freeze-drying, spray drying, or vacuum drying to solidify the final product .

Chemical Reactions Analysis

Types of Reactions: 8-Acetyl-5,7-dihydroxy-4-phenyl-2H-1-benzopyran-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.